Cas no 927186-78-5 (3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole)

• Product Name: 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole
• CAS No: 927186-78-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• MDL: MFCD09749395
• CID: 3155577
• PubChem ID: 33676718
• Update Time: 2025-10-30

3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole
• F2135-0546
• 3-(chloromethyl)-5-(4-methylphenyl)isoxazole
• 5-(4-methylphenyl)-3-(chloromethyl)isoxazole
• 927186-78-5
• EN300-238389
• AKOS005208447

• MDL： MFCD09749395
• Inchi： 1S/C11H10ClNO/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,7H2,1H3
• InChI Key： QCTXUUBTLPQWGS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C2C=CC(C)=CC=2)ON=1

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole

3-(Chloromethyl)-5-(4-Methylphenyl)-1,2-Oxazole: A Comprehensive Overview

3-(Chloromethyl)-5-(4-Methylphenyl)-1,2-Oxazole is a versatile organic compound with the CAS number 927186-78-5. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole features a chloromethyl group at position 3 and a 4-methylphenyl group at position 5, making it a unique derivative with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole typically involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring scalability for industrial applications.

One of the most promising applications of 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole lies in its use as an intermediate in drug discovery. The oxazole ring is known for its ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Studies have shown that this compound can serve as a building block for developing novel kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In the field of agrochemicals, 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole has demonstrated potential as a precursor for herbicides and fungicides. Its ability to interact with specific molecular targets in plants and pathogens makes it a valuable candidate for developing environmentally friendly agricultural solutions. Recent research has focused on modifying the substituents on the oxazole ring to enhance selectivity and reduce off-target effects.

The structural versatility of 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole also extends to its use in materials science. By incorporating this compound into polymer systems, researchers have developed advanced materials with improved thermal stability and mechanical properties. For instance, studies have reported the use of this compound as a crosslinking agent in thermosetting polymers, leading to enhanced performance in high-temperature applications.

From an environmental standpoint, understanding the degradation pathways of 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole is crucial for assessing its ecological impact. Recent investigations have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, 3-(chloromethyl)-5-(4-methylphenyl)-1,2-oxazole (CAS No. 927186-78-5) is a multifaceted compound with significant potential across diverse industries. Its unique structure enables it to serve as an intermediate in drug development, an agrochemical precursor, and a building block for advanced materials. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.